Cas no 1804132-19-1 (Ethyl 2-cyano-6-(3-oxopropyl)phenylacetate)

Ethyl 2-cyano-6-(3-oxopropyl)phenylacetate structure

1804132-19-1 structure

Product Name:Ethyl 2-cyano-6-(3-oxopropyl)phenylacetate

CAS No:1804132-19-1

Molecular Formula:C₁₄H₁₅NO₃

Molecular Weight:245.273803949356

CID:4943451

Ethyl 2-cyano-6-(3-oxopropyl)phenylacetate Properties

Names and Identifiers

- Ethyl 2-cyano-6-(3-oxopropyl)phenylacetate
- InChIKey： FYNTZJZHDDMPQG-UHFFFAOYSA-N
- Inchi： 1S/C14H15NO3/c1-2-18-14(17)9-13-11(7-4-8-16)5-3-6-12(13)10-15/h3,5-6,8H,2,4,7,9H2,1H3
- SMILES： O(CC)C(CC1C(C#N)=CC=CC=1CCC=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 7
Heavy Atom Count: 18
Complexity: 331
XLogP3: 1.5
Topological Polar Surface Area: 67.2

Ethyl 2-cyano-6-(3-oxopropyl)phenylacetate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A015022955-250mg	Ethyl 2-cyano-6-(3-oxopropyl)phenylacetate	1804132-19-1	97%	250mg	475.20 USD

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10. Transcription between human-readable synthetic descriptions and machine-executable instructions: an application of the latest pre-training technology

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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